5-bromo-4-chloro-1H-indol-3-yl alpha-D-glucopyranoside
Overview
Description
5-Bromo-4-chloro-3-indolyl alpha-D-glucopyranoside, also known as X-Gluc, is a chromogenic substrate for the β-glucuronidase enzyme (GUS) . It is used in screening transgenic plants based on GUS activity . GUS deesterifies X-Gluc into an indoxyl derivative, which upon oxidative polymerization results in the generation of blue indigotin dye .
Molecular Structure Analysis
The molecular formula of 5-bromo-4-chloro-1H-indol-3-yl alpha-D-glucopyranoside is C14H15BrClNO6 . Its average mass is 408.629 Da and its monoisotopic mass is 406.977112 Da .Chemical Reactions Analysis
The compound is a substrate for the β-glucuronidase enzyme (GUS). In the presence of GUS, it is deesterified into an indoxyl derivative . This derivative then undergoes oxidative polymerization to generate blue indigotin dye .Physical And Chemical Properties Analysis
The compound has a density of 1.9±0.1 g/cm^3, a boiling point of 673.9±55.0 °C at 760 mmHg, and a flash point of 361.3±31.5 °C . It has 7 H bond acceptors, 5 H bond donors, and 3 freely rotating bonds . Its polar surface area is 115 Å^2 .Scientific Research Applications
Substrate for β-glucuronidase Enzyme
5-Bromo-4-chloro-3-indolyl α-D-glucopyranoside, also known as X-Gluc, is an indigogenic substrate for the β-glucuronidase enzyme (GUS) . This enzyme deesterifies X-Gluc into an indoxyl derivative .
Screening of Transgenic Plants
X-Gluc aids in the screening of transgenic plants based on GUS activity . This is a common method used in plant molecular biology.
Generation of Blue Indigotin Dye
The indoxyl derivative produced by the action of GUS on X-Gluc undergoes oxidative polymerization, resulting in the generation of blue indigotin dye . This blue coloration can be easily visualized, making it useful in various research applications.
Substrate for α-glucosidase
5-Bromo-4-chloro-3-indolyl α-D-glucopyranoside is suitable as a substrate for α-glucosidase . This enzyme is involved in the breakdown of complex carbohydrates in the body.
Use in Druggan-Forsythe-Iversen Medium
This compound is used as a substrate in the Druggan-Forsythe-Iversen medium (DFI agar) for the selective detection of Enterobacter sakazakii in infant milk . This bacterium can cause severe neonatal infections, and rapid detection is crucial for ensuring the safety of infant formula.
Substrate for Acid α-glucosidase
5-Bromo-4-chloro-3-indolyl-α-D-glucopyranoside is a substrate for acid α-glucosidase, a glycogen-degrading lysosomal enzyme . This enzyme plays a key role in the metabolism of glycogen, and its activity can be studied using this substrate.
Substrate for β-galactosidase
It is also a substrate for β-galactosidase, which cleaves the glycosidic bond to give 5-bromo-4-chloro-3-hydroxy-1H-indole . This product immediately dimerizes to give an intensely blue product .
Use in Immunoblotting or Immunocytochemical Assays
X-Gal (5-bromo-4-chloro-3-indolyl-β-D-galactoside) is a histochemical substrate for β-galactosidase . This substrate yields a blue precipitate upon hydrolysis, making it suitable for use in immunoblotting or immunocytochemical assays .
Mechanism of Action
Target of Action
The primary target of 5-Bromo-4-chloro-3-indolyl α-D-glucopyranoside, also known as X-Gluc, is the β-glucuronidase enzyme (GUS) . This enzyme plays a crucial role in the hydrolysis of glucuronides, a step in the process of metabolism of complex carbohydrates.
Mode of Action
X-Gluc acts as a substrate for the GUS enzyme . The enzyme de-esterifies X-Gluc into an indoxyl derivative . This derivative then undergoes oxidative polymerization .
Biochemical Pathways
The action of X-Gluc on the GUS enzyme affects the glucuronidation pathway . This pathway is part of the larger set of metabolic pathways involved in the breakdown and removal of various substances within the body. The de-esterification of X-Gluc by GUS leads to the production of an indoxyl derivative , which then forms a blue compound, indigotin, upon oxidative polymerization .
Result of Action
The result of X-Gluc’s action is the generation of a blue compound, indigotin . This is due to the oxidative polymerization of the indoxyl derivative formed when GUS acts on X-Gluc . The blue coloration provides a visual indication of the presence and activity of the GUS enzyme, making X-Gluc useful in various applications, such as screening transgenic plants based on GUS activity .
properties
IUPAC Name |
(2R,3R,4S,5S,6R)-2-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15BrClNO6/c15-5-1-2-6-9(10(5)16)7(3-17-6)22-14-13(21)12(20)11(19)8(4-18)23-14/h1-3,8,11-14,17-21H,4H2/t8-,11-,12+,13-,14+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPIFSICVWOWJMJ-HRNXZZBMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)CO)O)O)O)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C2=C1NC=C2O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15BrClNO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80370036 |
Source
|
| Record name | 5-Bromo-4-chloro-1H-indol-3-yl alpha-D-glucopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80370036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
408.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-4-chloro-1H-indol-3-yl alpha-D-glucopyranoside | |
CAS RN |
108789-36-2 |
Source
|
| Record name | 5-Bromo-4-chloro-1H-indol-3-yl alpha-D-glucopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80370036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol;[(2R,3R,4S,5R,6S)-4,5,6-triacetyloxy-3-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate;[(2R,3R,4S,5R,6S)-4,5,6-tri(propanoyloxy)-3-[(2S,3R,4S,5R,6R)-3,4,5-tri(propanoyloxy)-6-(propanoyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl propanoate](/img/structure/B9587.png)
